6-(7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 3-(7-thiophen-2-yl-1,4-thiazepane-4-carbonyl)-1H-pyridazin-6-one
• InChI: InChI=1S/C14H15N3O2S2/c18-13-4-3-10(15-16-13)14(19)17-6-5-12(21-9-7-17)11-2-1-8-20-11/h1-4,8,12H,5-7,9H2,(H,16,18)
• InChI Key: WCPPXAOZAKREHK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CS2)C(=O)C3=NNC(=O)C=C3
• Molecular Formula: C14H15N3O2S2
• Molecular Weight: 321.4 g/mol

Description

“6-(7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl)pyridazin-3(2H)-one” is a chemical compound with the molecular formula C8H6N2OS. It is a solid substance and is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound includes a thiophen-2-yl group, a 1,4-thiazepane-4-carbonyl group, and a pyridazin-3(2H)-one group. The exact structure would require more specific information or computational chemistry analysis.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 178.21. It’s a solid at room temperature. The compound is expected to have high gastrointestinal absorption and is not a substrate for P-glycoprotein. It’s not an inhibitor of cytochrome P450 enzymes CYP1A2, CYP2C19, CYP2C9, CYP2D6, and CYP3A4.

Scientific Research Applications

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Safety and Hazards

The compound has been classified with the signal word "Warning". Hazard statements associated with it include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include recommendations for handling and storage, first-aid measures, and disposal.

Future Directions

The future directions for this compound are not specified in the available resources. As it’s used for research purposes, it could be studied for potential applications in various fields, including medicinal chemistry, material science, and others.